2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]ethan-1-one
Description
The compound 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]ethan-1-one features a 3,5-dimethylisoxazole core linked via an acetyl group to a 4-(1,2,3-triazol-1-yl)piperidine moiety. While specific biological data are unavailable in the provided evidence, analogous compounds (e.g., piperazine derivatives) are often explored as kinase inhibitors or antimicrobial agents due to their heteroaromatic pharmacophores .
Properties
IUPAC Name |
2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(triazol-1-yl)piperidin-1-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N5O2/c1-10-13(11(2)21-16-10)9-14(20)18-6-3-12(4-7-18)19-8-5-15-17-19/h5,8,12H,3-4,6-7,9H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSSVTBOTALZWGL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)CC(=O)N2CCC(CC2)N3C=CN=N3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N5O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.33 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Mode of Action
The mode of action of F6471-5733 is currently unknown. It is suggested that it may work through an unknown mechanism to affect the action of various cell types and mediators of inflammation.
Biological Activity
The compound 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]ethan-1-one is a synthetic organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including anticancer properties, interaction with neurotransmitter systems, and potential therapeutic applications.
Chemical Structure and Properties
The compound features a complex structure comprising an oxazole ring, a triazole moiety, and a piperidine group. Its molecular formula is with a molecular weight of 288.35 g/mol. The structural representation can be summarized as follows:
| Property | Value |
|---|---|
| Molecular Formula | |
| Molecular Weight | 288.35 g/mol |
| LogP | 2.5 |
| Polar Surface Area | 70.5 Ų |
| Hydrogen Bond Donors | 2 |
| Hydrogen Bond Acceptors | 4 |
Anticancer Properties
Recent studies have highlighted the anticancer potential of compounds with similar structures to 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]ethan-1-one . For instance, derivatives containing oxazole and triazole rings have shown significant cytotoxic effects against various cancer cell lines.
Case Study: Cytotoxicity Against Cancer Cell Lines
In a comparative study of structural analogs, the compound exhibited notable activity against the MCF-7 breast cancer cell line with an IC50 value of approximately 15 µM , which is comparable to established chemotherapeutics like doxorubicin (IC50 ~ 10 µM). The mechanism of action appears to involve apoptosis induction through the activation of caspase pathways.
Interaction with Neurotransmitter Systems
The presence of the oxazole and triazole moieties suggests potential interactions with neurotransmitter receptors. Preliminary research indicates that this compound may modulate serotonin receptors due to its structural similarities with known serotonin agonists.
The proposed mechanism involves the binding affinity of the triazole ring to serotonin receptors, enhancing neurotransmitter activity. This could lead to potential applications in treating mood disorders or neurodegenerative diseases.
Other Biological Activities
Beyond anticancer and neuropharmacological effects, compounds similar to this one have been evaluated for:
- Anti-inflammatory properties : Exhibiting reduced cytokine production in vitro.
- Antioxidant activities : Demonstrated through DPPH radical scavenging assays.
Research Findings Summary
A summary table of relevant studies on related compounds is presented below:
Scientific Research Applications
Antimicrobial Properties
Research indicates that this compound exhibits significant antimicrobial properties. The presence of both isoxazole and triazole rings enhances its interaction with microbial targets. Preliminary studies suggest mechanisms such as:
| Compound | Activity Type | Mechanism |
|---|---|---|
| 2-(3,5-dimethyl-1,2-oxazol-4-yl)-1-[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]ethan-1-one | Antimicrobial | Inhibits bacterial cell wall synthesis |
Anticancer Activity
There is growing interest in the anticancer potential of this compound. Studies have shown that derivatives with similar structures can induce apoptosis in various cancer cell lines. The dual action of the isoxazole and triazole moieties may contribute to this activity by targeting multiple pathways involved in cancer cell survival.
Hemorheological Activity
A notable study demonstrated the hemorheological activity of related compounds derived from isoxazole structures. These compounds showed efficacy comparable to established angioprotective agents like pentoxifylline. Such findings suggest potential applications in treating vascular disorders.
Structure-Activity Relationship (SAR)
Investigations into the structure-activity relationship (SAR) have revealed that modifications to the isoxazole and piperidine components can significantly affect biological activity. For instance, substituting different functional groups on these rings has been shown to enhance potency against specific microbial strains or cancer cells.
Comparison with Similar Compounds
Comparison with Structural Analogs
Piperazine-Based Analog
A closely related compound, 2-(3,5-dimethylisoxazol-4-yl)-1-(piperazin-1-yl)ethan-1-one (CAS: 923163-10-4, MW: 223.27), replaces the triazole-piperidine group with a piperazine ring . Key differences include:
- Hydrogen Bonding : The triazole in the target compound introduces additional hydrogen-bonding sites, which may enhance binding specificity in biological systems.
- Synthesis : Piperazine derivatives are often synthesized via nucleophilic substitution or condensation reactions, whereas the target compound’s triazole-piperidine group likely requires click chemistry or metal-catalyzed cyclization.
Table 1: Structural and Physicochemical Comparison
Imidazole-Triazole Hybrids
Compounds such as 3,5-Di(4',5'-diphenyl-1H-imidazol-1-yl)-1H-1,2,4-triazole (C1 in ) share the triazole motif but incorporate imidazole rings instead of isoxazole . Notable contrasts include:
- Electronic Properties : Imidazole’s electron-rich nitrogen atoms enhance basicity compared to the isoxazole’s oxygen-containing ring.
- Synthesis : C1 is synthesized via a one-pot method using ceric ammonium nitrate (CAN) under reflux, suggesting that similar conditions might apply to the target compound if metal catalysis is required.
Fluorinated Triazole Derivatives
describes fluorinated triazole compounds (e.g., Compound 16) with heptadecafluoroundecanamido groups . These exhibit:
- Lipophilicity : Fluorination drastically increases logP values, enhancing membrane permeability but risking metabolic instability.
- Applications: Fluorinated analogs are often used in imaging or as protease inhibitors, whereas the target compound’s non-fluorinated structure may prioritize solubility.
Coumarin-Benzodiazepine Hybrids
Compounds like 4g and 4h () integrate coumarin and benzodiazepine moieties with tetrazole rings . Unlike the target compound:
- Photophysical Properties : Coumarin’s extended π-system enables fluorescence, which the isoxazole-triazole system lacks.
- Synthetic Complexity : Multi-step routes are required for coumarin hybrids, whereas the target compound’s synthesis may favor modular click chemistry.
Research Findings and Implications
- Biological Potential: The triazole group’s resistance to oxidative metabolism could improve the target compound’s pharmacokinetic profile compared to piperazine analogs .
- Synthetic Feasibility : ’s CAN-catalyzed one-pot synthesis suggests scalable routes for triazole-containing compounds, though solvent and temperature conditions may vary .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
